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Compound of Interest

Compound Name: N-(4-Bromobutyl)phthalimide

Cat. No.: B559583 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-(4-Bromobutyl)phthalimide is a valuable bifunctional reagent widely employed in organic

synthesis as a versatile building block. Its structure incorporates a protected primary amine in

the form of a phthalimide group and a reactive alkyl bromide, making it an ideal precursor for

the introduction of a four-carbon aminobutyl chain into a wide array of molecules. This guide

provides a comprehensive overview of its properties, synthesis, and key applications, with a

focus on its role in the development of novel therapeutics.

Core Properties and Specifications
N-(4-Bromobutyl)phthalimide is a white to off-white or pale yellow crystalline solid.[1] Key

quantitative data for this compound are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₂BrNO₂ [2]

Molecular Weight 282.13 g/mol [2][3]

Melting Point 76-80 °C [2]

Appearance White to yellow-brown solid [1]

Purity ≥98% [1]

Solubility
Soluble in ethanol, insoluble in

water.

Synthesis of N-(4-Bromobutyl)phthalimide
The most common and efficient method for the synthesis of N-(4-Bromobutyl)phthalimide
involves the N-alkylation of potassium phthalimide with an excess of 1,4-dibromobutane. This

reaction, a variation of the Gabriel synthesis, provides the target molecule in high yields.[4][5]

[6]

Synthetic Workflow
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Reactants Reaction Conditions

Potassium Phthalimide

N-Alkylation
(SN2 Reaction)

1,4-Dibromobutane (excess) Solvent (e.g., DMF, Acetone) Base (e.g., K2CO3, if starting from Phthalimide) Heating (Reflux)

Purification
(Recrystallization, Chromatography)

N-(4-Bromobutyl)phthalimide

N-(4-Bromobutyl)phthalimide

N-Alkylated Phthalimide Intermediate

SN2 Reaction

Nucleophile (Nu⁻)

Primary Amine (R-NH₂)

Deprotection

Phthalhydrazide (byproduct)

Deprotection

Hydrazine (N₂H₄)
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PROTAC Molecule

Cellular Machinery

E3 Ligase Ligand
(from Phthalimide derivative)

Linker
(derived from butyl chain)

E3 Ubiquitin Ligase

binds

Protein of Interest (POI) Ligand

Protein of Interest

binds

Ternary Complex
(POI-PROTAC-E3 Ligase)

Proteasome

Ubiquitination of POI

Degradation of POI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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